Cas no 26658-19-5 (Sorbitan Tristearate)

• Product Name: Sorbitan Tristearate
• CAS No: 26658-19-5
• MF: C₆₀H₁₁₄O₈
• MW: 963.542380809784
• MDL: MFCD00151165
• CID: 88683
• Update Time: 2025-07-11

Sorbitan Tristearate Chemical and Physical Properties

Names and Identifiers

• Sorbitan Tristearate
• sorbitan tristearate (span 65)
• Span 65
• span (R) 65 hlb-value 2.1
• Span-65
• Emulsifier S-65
• EMALEX EG-2854-S
• EmulsifierS65
• Glycomul(R) TS KFG
• Lonzest(R) STS
• Sorbitantristearat
• SPAN(R) 65
• SPAN(TM) 65
• release agent
• Cav3.1 Antibody
• emulsifier(s65)
• SORBITANE TRISTEARATE
• POE(4) SORBITAN TRISTEARATE

• MDL： MFCD00151165
• Inchi： 1S/C60H114O8/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-56(62)65-52-54(61)59-60(68-58(64)51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)55(53-66-59)67-57(63)50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h54-55,59-61H,4-53H2,1-3H3/t54-,55+,59-,60-/m1/s1
• InChI Key： IDGUCWCSGWRLPK-LLPUSWRMSA-N
• SMILES： [C@@H]1(OC(=O)CCCCCCCCCCCCCCCCC)[C@@H](OC(=O)CCCCCCCCCCCCCCCCC)CO[C@@H]1[C@H](O)COC(=O)CCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 962.85100
• Monoisotopic Mass: 962.851371
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 68
• Rotatable Bond Count: 56
• Complexity: 1100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 24.3
• Topological Polar Surface Area: 108

Experimental Properties

• Color/Form: Waxy yellow solid
• Density: 0.98 g/cm3 (25℃)
• Melting Point: 53°C
• Boiling Point: 885.4 °C at 760 mmHg
• Flash Point: 150 °C
• Refractive Index: 1.478
• PSA: 108.36000
• LogP: 17.89740
• Solubility: A small amount is dissolved in isopropanol, tetrachloroethylene and xylene

Sorbitan Tristearate Security Information

• WGK Germany：1
• Storage Condition：Store below +30°C.

Related Categories

• Other Chemical additives Functional Additives

Additional information on Sorbitan Tristearate

Sorbitan Tristearate (CAS No. 26658-19-5): A Versatile Emulsifier in Modern Industries

Sorbitan Tristearate (CAS No. 26658-19-5), a nonionic surfactant derived from the esterification of sorbitan with stearic acid, is a cornerstone in the formulation of emulsifiers and stabilizers. Known for its hydrophobic properties, this compound is widely used in food, cosmetics, and pharmaceutical industries. Its chemical stability and compatibility with oils make it a preferred choice for creating stable emulsions, particularly in water-in-oil (W/O) systems. The growing demand for clean-label ingredients and sustainable formulations has further highlighted its relevance in modern applications.

In the food industry, Sorbitan Tristearate serves as a key emulsifying agent in products like chocolates, margarine, and baked goods. Its ability to prevent fat bloom in chocolates and improve texture in gluten-free products aligns with current consumer trends toward health-conscious eating. Searches for "natural emulsifiers" and "food-grade surfactants" often lead to discussions about this compound, reflecting its importance in clean-label formulations. Additionally, its GRAS (Generally Recognized as Safe) status by regulatory bodies like the FDA and EFSA ensures its widespread acceptance.

The cosmetic industry leverages Sorbitan Tristearate for its moisture-retention and texture-enhancing properties. It is a common ingredient in creams, lotions, and makeup products, where it acts as a thickening agent and emulsion stabilizer. With the rise of vegan cosmetics and cruelty-free formulations, this compound has gained attention as a plant-derived alternative to synthetic emulsifiers. Popular search queries like "best natural thickeners for cosmetics" or "non-toxic emulsifiers" often feature Sorbitan Tristearate as a solution.

Pharmaceutical applications of Sorbitan Tristearate include its use in drug delivery systems and topical ointments. Its ability to solubilize lipophilic drugs and enhance bioavailability makes it valuable in nanoparticle formulations and controlled-release technologies. Recent studies exploring biocompatible excipients have further validated its safety profile, addressing concerns about synthetic additives in medicine. This aligns with the increasing search interest in "pharmaceutical-grade emulsifiers" and "safe excipients for drug formulations."

From a technical perspective, Sorbitan Tristearate exhibits a high melting point (≈50°C) and low solubility in water, making it ideal for high-temperature processing. Its HLB (Hydrophilic-Lipophilic Balance) value of ~2.1 classifies it as a lipophilic emulsifier, suitable for oil-phase stabilization. Manufacturers often combine it with polysorbates (e.g., Polysorbate 60) to achieve balanced emulsification, a technique frequently searched under terms like "HLB blending for emulsions."

Environmental and regulatory considerations also play a role in its popularity. As industries shift toward green chemistry, Sorbitan Tristearate stands out due to its biodegradability and low ecotoxicity. Regulatory compliance with REACH and COSMOS standards further reinforces its suitability for eco-friendly products. Searches for "sustainable emulsifiers" or "EU-compliant surfactants" often highlight this compound as a viable option.

In summary, Sorbitan Tristearate (CAS No. 26658-19-5) is a multifunctional ingredient addressing the needs of diverse industries. Its emulsifying, stabilizing, and thickening properties, coupled with regulatory approvals and sustainability credentials, make it a standout choice. Whether formulating clean-label foods, ethical cosmetics, or advanced pharmaceuticals, this compound continues to meet evolving market demands while answering frequent search queries like "plant-based emulsifiers" and "high-performance stabilizers."